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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-diiodobenzene
(CAS No. 626-00-6), a halogenated benzene derivative used in various organic synthesis

applications.[1] Due to its hazardous properties, strict adherence to safety protocols is crucial to

minimize risks in the laboratory.

Chemical and Physical Properties
1,3-Diiodobenzene is a solid at room temperature.[2] Key physical and chemical properties

are summarized in the table below.
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Property Value Source

Molecular Formula C₆H₄I₂ [1][3]

Molecular Weight 329.90 g/mol [1]

Appearance Pale yellow to brownish solid [4]

Melting Point 34-37 °C (lit.) [1][2]

Boiling Point Not available

Flash Point 113 °C (235.4 °F) - closed cup [1]

Solubility
Insoluble in water. Soluble in

hot methanol.
[2]

Storage Temperature 2-8°C [1]

Hazard Identification and Classification
1,3-Diiodobenzene is classified as a hazardous substance. The primary hazards are skin, eye,

and respiratory irritation.[5][6][7][8]

Hazard
Classification

Category
GHS Hazard
Statement

Source

Skin Irritation Category 2
H315: Causes skin

irritation
[6][7][8]

Eye Irritation Category 2
H319: Causes serious

eye irritation
[6][7][8]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
[6][7][8]

Signal Word: Warning[1]

Hazard Pictogram:
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alt text

Experimental Protocols for Safe Handling
Adherence to the following protocols is mandatory when working with 1,3-diiodobenzene to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All work with 1,3-diiodobenzene, including weighing and transferring, must be

conducted in a properly functioning chemical fume hood.[5][9]

Emergency Equipment: An eyewash station and emergency shower must be readily

accessible in the immediate work area.[10]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required when handling 1,3-diiodobenzene.
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PPE Specification Source

Eye Protection

Chemical splash goggles

conforming to EN166 (EU) or

NIOSH (US) standards.

[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling.

[5][11]

Skin and Body Protection

A fully buttoned laboratory coat

and closed-toe shoes must be

worn. For larger quantities or

increased risk of splashing,

impervious clothing may be

necessary.

[5][9]

Respiratory Protection

For operations that may

generate dust or aerosols not

adequately controlled by a

fume hood, a NIOSH-approved

respirator with appropriate

cartridges should be used.

[5]

Handling and Storage Procedures
Handling:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[11]

Use in a well-ventilated area, preferably a chemical fume hood.[5]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

Protect from light.[1]

Store away from incompatible materials such as oxidizing agents.[12]

Emergency Procedures
In the event of an emergency involving 1,3-diiodobenzene, the following procedures should be

followed promptly.

First-Aid Measures
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Exposure Route First-Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing. If skin irritation

persists, seek medical

attention.

[5]

Eye Contact

Immediately rinse eyes

cautiously with plenty of water

for at least 15 minutes,

including under the eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

[5]

Accidental Release Measures
Minor Spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.
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Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully sweep up the absorbed material and place it in a suitable, closed container for

disposal.[5]

Clean the spill area with soap and water.

Major Spill:

Evacuate the laboratory immediately and notify others in the vicinity.

Close the laboratory door and prevent entry.

Contact your institution's emergency response team.[13]

Provide details of the spilled substance to the emergency responders.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Combustion may produce hazardous decomposition products, including

carbon oxides and hydrogen iodide.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Waste Disposal
Dispose of 1,3-diiodobenzene and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[6] Halogenated organic waste should be

collected in a designated, properly labeled waste container.[9]

Visualized Workflows and Logical Relationships
The following diagrams illustrate key safety workflows and logical relationships for handling 1,3-
diiodobenzene.
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Preparation

Execution

Cleanup & Disposal

Assess Risks

Gather Materials & Reagents

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh and Transfer 1,3-Diiodobenzene

Perform Reaction

Monitor Reaction

Quench Reaction (if necessary)

Clean Glassware in Hood

Dispose of Halogenated Waste

Doff PPE

Wash Hands Thoroughly
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Caption: Standard workflow for safely handling 1,3-diiodobenzene in a laboratory setting.
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Incident Occurs

Is Personnel Exposed?

Is Spill Major?

No

Administer First Aid
(See Section 4.1)

Yes

Is there a Fire?

No

Major Spill Response:
Evacuate, Notify Authorities

Yes

Minor Spill Cleanup
(See Section 4.2)

No

Fire Response:
Evacuate, Use Extinguisher (if safe),

Activate Alarm

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making logic for responding to emergencies involving 1,3-diiodobenzene.
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Body Protection

Hand Protection

Eye Protection

Respiratory Protection
(if needed)

Lab Coat

Task Complete
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Caption: Personal Protective Equipment (PPE) selection pathway for handling 1,3-
diiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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